Eicosapentaenoyl Serotonin
Eicosapentaenoyl Serotonin
Eicosapentaenoyl serotonin is a hybrid molecule patterned after arachidonoyl serotonin. Arachidonoyl serotonin is a dual antagonist of fatty acid amide hydrolase (FAAH) and the transient receptor potential vanilloid-type 1 (TRPV1) channel, reducing both acute and chronic peripheral pain. The effects of replacing the arachidonoyl portion with eicosapentaenoic acid have not been studied. However, replacement of arachidonate with saturated 11- or 12-carbon fatty acids produces compounds that potently inhibit capsaicin-induced TRPV1 channel activation (IC50 = 0.76 μM) without blocking FAAH-mediated hydrolysis of arachidonoyl ethanolamide (IC50 > 50 μM).
Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase and TRPV1 antagonist.
Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist.
Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase and TRPV1 antagonist.
Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist.
Brand Name:
Vulcanchem
CAS No.:
199875-71-3
VCID:
VC0526949
InChI:
InChI=1S/C30H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(34)31-23-22-26-25-32-29-21-20-27(33)24-28(26)29/h3-4,6-7,9-10,12-13,15-16,20-21,24-25,32-33H,2,5,8,11,14,17-19,22-23H2,1H3,(H,31,34)
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O
Molecular Formula:
C30H40N2O2
Molecular Weight:
460.6 g/mol
Eicosapentaenoyl Serotonin
CAS No.: 199875-71-3
Cat. No.: VC0526949
Molecular Formula: C30H40N2O2
Molecular Weight: 460.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Eicosapentaenoyl serotonin is a hybrid molecule patterned after arachidonoyl serotonin. Arachidonoyl serotonin is a dual antagonist of fatty acid amide hydrolase (FAAH) and the transient receptor potential vanilloid-type 1 (TRPV1) channel, reducing both acute and chronic peripheral pain. The effects of replacing the arachidonoyl portion with eicosapentaenoic acid have not been studied. However, replacement of arachidonate with saturated 11- or 12-carbon fatty acids produces compounds that potently inhibit capsaicin-induced TRPV1 channel activation (IC50 = 0.76 μM) without blocking FAAH-mediated hydrolysis of arachidonoyl ethanolamide (IC50 > 50 μM). Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase and TRPV1 antagonist. Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist. |
|---|---|
| CAS No. | 199875-71-3 |
| Molecular Formula | C30H40N2O2 |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]icosa-5,8,11,14,17-pentaenamide |
| Standard InChI | InChI=1S/C30H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(34)31-23-22-26-25-32-29-21-20-27(33)24-28(26)29/h3-4,6-7,9-10,12-13,15-16,20-21,24-25,32-33H,2,5,8,11,14,17-19,22-23H2,1H3,(H,31,34) |
| Standard InChI Key | RYPAMQYLBIIZHL-UHFFFAOYSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O |
| Appearance | Solid powder |
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